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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of three key strobilurin

fungicides: picoxystrobin, azoxystrobin, and trifloxystrobin. The information presented is

based on available experimental data to assist researchers, scientists, and drug development

professionals in their understanding and evaluation of these compounds.

Executive Summary
Picoxystrobin, azoxystrobin, and trifloxystrobin are all broad-spectrum fungicides belonging to

the strobilurin class (QoI inhibitors). Their primary mode of action is the inhibition of

mitochondrial respiration in fungi by binding to the Quinone outside (Qo) site of the cytochrome

bc1 complex, ultimately blocking ATP synthesis. While sharing a common mechanism, their

performance in terms of efficacy against specific pathogens, and their physicochemical

properties, can differ. Trifloxystrobin has demonstrated superior efficacy in controlling certain

diseases like Cercospora leaf spot, while picoxystrobin has shown excellent activity against

Asian soybean rust. Azoxystrobin is a widely used strobilurin with a broad spectrum of activity.

The choice between these fungicides will depend on the target pathogen, crop, and specific

application requirements.

Mechanism of Action: A Shared Pathway
All three strobilurin fungicides—picoxystrobin, azoxystrobin, and trifloxystrobin—disrupt the

fungal electron transport chain. By binding to the Qo site of cytochrome bc1, they prevent the
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transfer of electrons from ubiquinol to cytochrome c. This inhibition halts the production of ATP,

the essential energy currency of the cell, leading to the cessation of fungal growth and

development.
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Caption: Signaling pathway of strobilurin fungicides.
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Comparative Performance Data
The following tables summarize available quantitative data comparing the efficacy of

picoxystrobin, azoxystrobin, and trifloxystrobin against various fungal pathogens.

Table 1: In Vitro Efficacy (EC50 values)
Pathogen Fungicide Mean EC50 (µg/mL)

Cercospora sojina (Frogeye

Leaf Spot)
Azoxystrobin 3.1644[1]

Trifloxystrobin 0.8573[1]

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the

fungal growth in vitro.

Table 2: Field Efficacy - Disease Control
Disease Crop Fungicide

Mean Disease
Control (%)

Asian Soybean Rust

(Phakopsora

pachyrhizi)

Soybean Picoxystrobin 54.1

Azoxystrobin 15.8

Trifloxystrobin 69.7

Cercospora Leaf Spot

(Cercospora beticola)
Sugar Beet Trifloxystrobin Most Efficient

Azoxystrobin
Modest to Poor

Efficacy

Table 3: Efficacy Ratings against Wheat Diseases
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Disease Picoxystrobin Azoxystrobin Trifloxystrobin

Leaf Rust (Puccinia

triticina)
Very Good Very Good Very Good

Powdery Mildew

(Blumeria graminis f.

sp. tritici)

Good Good Good

Septoria Leaf Blotch

(Septoria tritici)
Very Good Very Good Very Good

Stripe Rust (Puccinia

striiformis)
Excellent Excellent Very Good

Tan Spot

(Pyrenophora tritici-

repentis)

Very Good Very Good Very Good

Ratings are based on multi-year, multi-location field trials conducted by the North Central

Regional Committee on Management of Small Grain Diseases.[2] Efficacy categories:

G=Good, VG=Very Good, E=Excellent.

Experimental Protocols
Detailed methodologies for key experiments cited in this guide are provided below to allow for

replication and further investigation.

In Vitro Conidial Germination Assay for Cercospora
sojina
This protocol is adapted from studies evaluating the sensitivity of Cercospora sojina to QoI

fungicides.[1]
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Start: Isolate C. sojina

Prepare conidial suspension
(5 x 10^4 conidia/mL)

Plate 100 µL of spore
suspension onto amended PDA

Prepare potato dextrose agar (PDA)
amended with fungicide and SHAM

Incubate plates at 25°C
in the dark for 12-24 hours

Assess conidial germination
(at least 100 conidia per plate)

Calculate EC50 values

End

Click to download full resolution via product page

Caption: In vitro conidial germination assay workflow.
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Methodology:

Isolate Preparation: Single-spore isolates of Cercospora sojina are recovered from infected

soybean leaflets.

Media Preparation: Technical-grade formulations of azoxystrobin and trifloxystrobin are used.

Potato dextrose agar (PDA) is amended with the fungicides at various concentrations.

Salicylhydroxamic acid (SHAM) is also added to the media.

Inoculation: A conidial suspension of each isolate is prepared and adjusted to the desired

concentration.

Incubation: The amended PDA plates are inoculated with the conidial suspension.

Assessment: After incubation, the percentage of germinated conidia is determined by

microscopic observation.

Data Analysis: The effective concentration at which 50% of conidial germination is inhibited

(EC50) is calculated for each fungicide.

Field Efficacy Trial for Corn Common Rust (Puccinia
sorghi) and Gray Leaf Spot (Cercospora zeae-maydis)
This protocol is a generalized representation of field trials designed to evaluate fungicide

efficacy.[3]
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Start: Field Plot Setup

Plant susceptible corn hybrid

Inoculate plants with pathogen
(e.g., P. sorghi, C. zeae-maydis)

Apply fungicides at specific
growth stages (preventive or curative)

Assess disease severity at
regular intervals

Collect yield and grain quality data at harvest

Statistically analyze disease severity
and yield data

End
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Caption: Field efficacy trial workflow for corn fungicides.
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Methodology:

Experimental Design: Field trials are typically conducted in a randomized complete block

design with multiple replications.

Fungicide Application: Fungicides, including azoxystrobin, are applied at specified rates and

timings (preventive or curative) using a calibrated sprayer.

Inoculation: To ensure disease pressure, plants may be artificially inoculated with the target

pathogens.

Disease Assessment: Disease severity is evaluated at different time points after fungicide

application. This can involve visual assessment of the percentage of leaf area affected by the

disease.

Data Collection: At the end of the growing season, yield and other relevant agronomic data

are collected.

Statistical Analysis: The collected data on disease severity and yield are subjected to

statistical analysis to determine the efficacy of the different fungicide treatments.

Conclusion
Picoxystrobin, azoxystrobin, and trifloxystrobin are effective strobilurin fungicides with a

shared mechanism of action. However, their performance can vary depending on the target

pathogen and environmental conditions. The data presented in this guide highlights the

importance of selecting the appropriate fungicide based on specific disease pressures. For

researchers and professionals in drug development, understanding these performance

differences is crucial for the development of new and effective disease management strategies.

The provided experimental protocols offer a foundation for conducting further comparative

studies to expand our knowledge of these important agricultural compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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